15-hydroperoxyabietic acid
15-hydroperoxyabietic acid
Brand Name:
Vulcanchem
CAS No.:
113903-96-1
VCID:
VC0220658
InChI:
InChI=1S/C20H30O4/c1-19(2,24-22)14-8-10-16-13(12-14)7-9-17-15(18(21)23-4)6-5-11-20(16,17)3/h7,12,15-17,22H,5-6,8-11H2,1-4H3/t15-,16+,17-,20+/m1/s1
SMILES:
CC12CCCC(C1CC=C3C2CCC(=C3)C(C)(C)OO)C(=O)OC
Molecular Formula:
C9H6N2O4
Molecular Weight:
334.4 g/mol
15-hydroperoxyabietic acid
CAS No.: 113903-96-1
Main Products
VCID: VC0220658
Molecular Formula: C9H6N2O4
Molecular Weight: 334.4 g/mol
| CAS No. | 113903-96-1 |
|---|---|
| Product Name | 15-hydroperoxyabietic acid |
| Molecular Formula | C9H6N2O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | methyl (1R,4aR,4bR,10aR)-7-(2-hydroperoxypropan-2-yl)-4a-methyl-2,3,4,4b,5,6,10,10a-octahydro-1H-phenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C20H30O4/c1-19(2,24-22)14-8-10-16-13(12-14)7-9-17-15(18(21)23-4)6-5-11-20(16,17)3/h7,12,15-17,22H,5-6,8-11H2,1-4H3/t15-,16+,17-,20+/m1/s1 |
| Standard InChIKey | CMIAIUZBKPLIOP-YZLZLFLDSA-N |
| Isomeric SMILES | C[C@@]12CCC[C@H]([C@H]1CC=C3[C@@H]2CCC(=C3)C(C)(C)OO)C(=O)OC |
| SMILES | CC12CCCC(C1CC=C3C2CCC(=C3)C(C)(C)OO)C(=O)OC |
| Canonical SMILES | CC12CCCC(C1CC=C3C2CCC(=C3)C(C)(C)OO)C(=O)OC |
| Synonyms | 15-hydroperoxy-abietic acid 15-hydroperoxyabietic acid |
| PubChem Compound | 163916 |
| Last Modified | Nov 11 2021 |
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